Cas no 111980-81-5 (1,4-Piperazinedipropanoic acid, ditetradecyl ester)
111980-81-5 structure
Product Name:1,4-Piperazinedipropanoic acid, ditetradecyl ester
CAS No:111980-81-5
MF:C38H74N2O4
MW:623.005172252655
CID:1199594
PubChem ID:22340943
Update Time:2025-04-20
1,4-Piperazinedipropanoic acid, ditetradecyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinedipropanoic acid, ditetradecyl ester
- 3,3'-(1,4-Piperazinediyl)dipropionic acid ditetradecyl ester
- tetradecyl 3-[4-(3-oxo-3-tetradecoxypropyl)piperazin-1-yl]propanoate
- 1,4-Piperazinedipropanoic acid ditetradecyl ester
- 3,3'-(Piperazine-1,4-diyl)bis(propionic acid tetradecyl) ester
- 111980-81-5
- Ditetradecyl 3,3'-(piperazine-1,4-diyl)dipropanoate
- NYCWWRBJMYYWHT-UHFFFAOYSA-N
- DTXSID60624988
- SCHEMBL4979398
-
- Inchi: 1S/C38H74N2O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-35-43-37(41)27-29-39-31-33-40(34-32-39)30-28-38(42)44-36-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
- InChI Key: NYCWWRBJMYYWHT-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCCCCCCC)C(CCN1CCN(CCC(=O)OCCCCCCCCCCCCCC)CC1)=O
Computed Properties
- Exact Mass: 622.56485885g/mol
- Monoisotopic Mass: 622.56485885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 44
- Rotatable Bond Count: 34
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.1
- Topological Polar Surface Area: 59.1Ų
1,4-Piperazinedipropanoic acid, ditetradecyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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